Cas no 2204-76-4 (Carbamic acid,(3,4-dichlorophenyl)-, 4-nitrophenyl ester (9CI))

• Product Name: Carbamic acid,(3,4-dichlorophenyl)-, 4-nitrophenyl ester (9CI)
• CAS No: 2204-76-4
• MF: C₁₃H₈Cl₂N₂O₄
• MW: 327.119621276855
• CID: 257924
• PubChem ID: 3014086
• Update Time: 2025-04-19

Carbamic acid,(3,4-dichlorophenyl)-, 4-nitrophenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(3,4-dichlorophenyl)-, 4-nitrophenyl ester (9CI)
• (4-nitrophenyl) N-(3,4-dichlorophenyl)carbamate
• DTXSID00176512
• Carbamic acid, (3,4-dichlorophenyl)-, 4-nitrophenyl ester
• 4-Nitrophenyl (3,4-dichlorophenyl)carbamate
• 2204-76-4

• Inchi： 1S/C13H8Cl2N2O4/c14-11-6-1-8(7-12(11)15)16-13(18)21-10-4-2-9(3-5-10)17(19)20/h1-7H,(H,16,18)
• InChI Key： SCCKACLFEIDJJV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(=O)OC1C=CC(=CC=1)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 325.98624
• Monoisotopic Mass: 325.9861121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 81.47